![molecular formula C22H28N2O4S B2663332 N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzenesulfonamide CAS No. 946372-83-4](/img/structure/B2663332.png)
N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzenesulfonamide
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Description
N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H28N2O4S and its molecular weight is 416.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
A novel compound, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzenesulfonamide, serves as a precursor or structural component in the synthesis of various heterocyclic compounds. Its unique structure allows for the development of molecules with potential antimicrobial, anticancer, and biochemical properties. For instance, researchers have synthesized and characterized compounds with enhanced antimicrobial activity against a range of bacteria and fungi, indicating the potential of such compounds in developing new antibiotics (Vanparia et al., 2010).
Fluorescent Probes and Zinc Sensors
Derivatives of this compound have been utilized in the synthesis of fluorescent probes for biochemical applications, including the detection of metal ions. For example, compounds synthesized for their fluorescent response to Zn(II) ions demonstrate the capability of such molecules to serve as selective sensors, useful in biological and environmental monitoring (Kimber et al., 2003).
Catalysis
The compound has been involved in studies related to catalysis, such as the rhodium-catalyzed cyanation of chelation-assisted C-H bonds, showcasing its role in facilitating chemical transformations important in pharmaceutical synthesis and industrial processes (Chaitanya et al., 2013).
Antitumor Agents
Research into this compound derivatives has led to the discovery of molecules with significant antitumor activity. These studies contribute to the ongoing search for new cancer therapies, highlighting the compound's utility in the development of novel chemotherapeutic agents (Alqasoumi et al., 2010).
Environmental Monitoring
The compound and its derivatives have also been included in environmental monitoring studies, particularly in the detection of pharmaceuticals in wastewater. This application underscores the importance of such compounds in assessing and mitigating the impact of industrial waste on the environment (Deegan et al., 2011).
Properties
IUPAC Name |
N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-ethoxy-5-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O4S/c1-4-6-13-24-19-10-9-18(15-17(19)8-12-22(24)25)23-29(26,27)21-14-16(3)7-11-20(21)28-5-2/h7,9-11,14-15,23H,4-6,8,12-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRDHUKAFSWGGKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)C)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.